Cas no 85153-53-3 (n,n-diethyl-3-oxobutyramide hydrochloride)

n,n-diethyl-3-oxobutyramide hydrochloride structure
85153-53-3 structure
Product Name:n,n-diethyl-3-oxobutyramide hydrochloride
CAS No:85153-53-3
MF:C8H16ClNO2
MW:193.671141624451
CID:887392
PubChem ID:3020440
Update Time:2025-04-19

n,n-diethyl-3-oxobutyramide hydrochloride Chemical and Physical Properties

Names and Identifiers

    • n,n-diethyl-3-oxobutyramide hydrochloride
    • N,N-diethyl-3-oxobutanamide,hydrochloride
    • EINECS 285-835-0
    • Butanamide, N,N-diethyl-3-oxo-, hydrochloride
    • GW88ZH4G4W
    • NS00092430
    • DTXSID50234297
    • Butanamide, N,N-diethyl-3-oxo-, hydrochloride (1:1)
    • 85153-53-3
    • Inchi: 1S/C8H15NO2.ClH/c1-4-9(5-2)8(11)6-7(3)10;/h4-6H2,1-3H3;1H
    • InChI Key: CJCNCCAZYAUMAB-UHFFFAOYSA-N
    • SMILES: Cl.O=C(CC(C)=O)N(CC)CC

Computed Properties

  • Exact Mass: 193.0869564g/mol
  • Monoisotopic Mass: 193.0869564g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 150
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.4Ų
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